Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

propylcyclopentane catalytic activity
benchmarking

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Propylcyclopentane

CAS No.: 2040-96-2

Cat. No.: S793528

Catalytic Performance Data

The table below summarizes quantitative data on propylcyclopentane conversion from available research:

Catalyst System Reaction Conditions Key Performance Findings Source

| Pt-KL zeolite | 482°C, ~14 bar pressure, co-fed with n-octane [1] | Major pathway: Hydrogenolysis to
isooctanes. Minor pathway: Ring expansion to aromatics. [1] | [1] | | Not specified (fundamental study) |

Catalytic cyclization | n-Octane cyclization produces propylcyclopentane and trans-1-ethyl-2-

methylcyclopentane in almost equal amounts. [2] | [2] |

Detailed Experimental Context

The data comes from specific experimental setups that are crucial for interpretation:

e Catalytic Aromatization Study (1992): This research used a Carbon-14 tracer with n-
propylcyclopentane labeled in the ring. The primary goal was to understand reaction pathways during
n-octane aromatization. The key finding was that on a Pt-KL zeolite catalyst, the labeled n-

propylcyclopentane predominantly underwent hydrogenolysis (ring breaking) to form isooctanes,
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rather than the desired ring expansion to aromatics. The study also concluded that the Pt in the L-

zeolite catalyst showed similar selectivities to Pt on other non-acidic supports [1].

e Fundamental Cyclization Study (1959): This early work investigated the reverse reaction, showing
that n-octane can undergo catalytic cyclization to form cyclopentane homologs, including

propylcyclopentane [2].

Research Gaps and Future Directions

To build a comprehensive benchmarking guide, the following areas require further investigation:

e Direct comparison with other catalysts (e.g., Ir-based) known for ring-opening reactions [3].

¢ Performance metrics like conversion rates, selectivity, and catalyst stability under identical
conditions.

¢ Exploration of different catalytic supports and their impact on propylcyclopentane conversion
pathways.

Reaction Pathway Diagram

The diagram below visualizes the competing reaction pathways for propylcyclopentane based on the

research data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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